Cas no 320-79-6 (1,3-Benzenedicarboxylicacid, 4,6-difluoro-5-iodo-)

• Product Name: 1,3-Benzenedicarboxylicacid, 4,6-difluoro-5-iodo-
• CAS No: 320-79-6
• MF: C₈H₃F₂IO₄
• MW: 328.008301973343
• CID: 319596
• PubChem ID: 292966
• Update Time: 2025-04-19

1,3-Benzenedicarboxylicacid, 4,6-difluoro-5-iodo- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylicacid, 4,6-difluoro-5-iodo-
• 4,6-difluoro-5-iodobenzene-1,3-dicarboxylic acid
• 4,6-Difluor-5-jod-isophthalsaeure
• 4,6-difluoro-5-iodo-isophthalic acid
• AC1L6J53
• AC1Q4N3Y
• AG-K-86658
• AR-1F8652
• CTK1C6019
• NSC159237
• 320-79-6
• NSC-159237
• DTXSID70303590

• Inchi： 1S/C8H3F2IO4/c9-4-2(7(12)13)1-3(8(14)15)5(10)6(4)11/h1H,(H,12,13)(H,14,15)
• InChI Key： GJNUSOINLDZGDG-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(=O)O)=CC(C(=O)O)=C1F)F

Computed Properties

• Exact Mass: 327.90389
• Monoisotopic Mass: 327.904408
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• XLogP3: 1.8

Experimental Properties

• Density: 2.262
• Boiling Point: 455.2°C at 760 mmHg
• Flash Point: 229.1°C
• Refractive Index: 1.651
• PSA: 74.6
• LogP: 1.96580